![molecular formula C20H21NO3 B5910153 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one](/img/structure/B5910153.png)
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one
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Overview
Description
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one, also known as DHM, is a flavonoid compound that has gained significant attention in scientific research due to its potential therapeutic applications. DHM is a synthetic compound that was first synthesized in 2006 and has since been studied extensively for its pharmacological properties.
Mechanism of Action
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one exerts its pharmacological effects through various mechanisms, including the modulation of ion channels, the inhibition of enzymes, and the regulation of gene expression. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has also been shown to inhibit the activity of alcohol dehydrogenase, which is involved in the metabolism of alcohol.
Biochemical and Physiological Effects:
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress, and the regulation of gene expression. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to increase the release of dopamine and serotonin, which are neurotransmitters involved in the regulation of mood and behavior. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has several advantages for lab experiments, including its high potency and specificity for its target molecules. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one is also relatively easy to synthesize and can be obtained in large quantities. However, 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has some limitations for lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one research, including the development of 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one-based therapies for various diseases and the elucidation of its molecular mechanisms of action. 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has shown promise as a potential therapeutic agent for neurodegenerative diseases, cancer, and inflammation. Further research is needed to fully understand the molecular mechanisms of 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one and its potential therapeutic applications.
Synthesis Methods
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one is synthesized through a multistep process involving the reaction of salicylaldehyde with diethylamine, followed by a condensation reaction with ethyl acetoacetate. The resulting product is then subjected to a cyclization reaction to form the final 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one compound.
Scientific Research Applications
8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been studied for its potential therapeutic applications in various fields, including neurology, oncology, and immunology. In neurology, 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to have neuroprotective effects and can improve cognitive function in animal models. In oncology, 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to have anti-tumor effects and can induce apoptosis in cancer cells. In immunology, 8-[(diethylamino)methyl]-7-hydroxy-3-phenyl-4H-chromen-4-one has been shown to have anti-inflammatory effects and can modulate the immune response.
properties
IUPAC Name |
8-(diethylaminomethyl)-7-hydroxy-3-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c1-3-21(4-2)12-16-18(22)11-10-15-19(23)17(13-24-20(15)16)14-8-6-5-7-9-14/h5-11,13,22H,3-4,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNASOVWSZYOPDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=C(C=CC2=C1OC=C(C2=O)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-((Diethylamino)methyl)-7-hydroxy-3-phenyl-4H-chromen-4-one |
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